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Compound of Interest

Compound Name: NCGC00029283

Cat. No.: B10828416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
NCGC00029283 is a small molecule inhibitor of Werner syndrome helicase (WRN), a key

enzyme involved in maintaining genomic stability through its roles in DNA replication, repair,

and recombination.[1][2][3] This document provides a comprehensive technical overview of

NCGC00029283, including its chemical properties, biological activity, and the experimental

methodologies used for its characterization. The information presented is intended to support

further research and drug development efforts targeting WRN for therapeutic applications,

particularly in oncology.

Chemical Structure and Physicochemical Properties
NCGC00029283, with the CAS number 714240-31-0, is a novel heterocyclic compound.[4][5]

Its chemical and physical properties are summarized in the table below.
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Property Value Source

IUPAC Name

3-(5-(4-Fluorophenyl)-1,2,4-

oxadiazol-3-yl)-6-

methoxyquinolin-2-ol

[5]

Molecular Formula C18H12FN3O3 [1][5]

Molecular Weight 337.30 g/mol [1][6]

SMILES

O=C1NC2=C(C=C(OC)C=C2)

C=C1C3=NOC(C4=CC=C(F)C

=C4)=N3

[4][6]

Appearance White to yellow solid [6]

Purity 98.88% [1]

Biological Activity and Specificity
NCGC00029283 was identified as a potent inhibitor of the WRN helicase through a high-

throughput screening campaign.[7][8] It also exhibits inhibitory activity against other related

helicases, namely Bloom syndrome protein (BLM) and Fanconi anemia group J protein

(FANCJ).[9][10] The inhibitory concentrations (IC50) are detailed in the table below.

Target Helicase IC50 (μM) Source

WRN 2.3 [4][9][10]

BLM 12.5 [4][9][10]

FANCJ 3.4 [4][9][10]

In cell-based assays, NCGC00029283 has been shown to reduce the proliferation of U2-OS

osteosarcoma cells at concentrations ranging from 1 to 100 μM over 24 to 72 hours.[1][4]

Mechanism of Action and Signaling Pathway
The Werner syndrome (WRN) protein is a crucial component of the cellular machinery that

maintains genomic integrity. It possesses both 3' to 5' helicase and exonuclease activities,
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which are critical for DNA replication, repair of double-strand breaks, and telomere

maintenance.[3][9][11] The WRN protein is known to interact with several other key proteins in

these pathways, including p53, to orchestrate the cellular response to DNA damage.[9][12]

Inhibition of WRN's helicase activity by NCGC00029283 is expected to disrupt these

processes, leading to genomic instability and potentially cell death, particularly in cancer cells

that are more reliant on alternative DNA repair pathways.
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Figure 1: Simplified WRN signaling pathway and the inhibitory action of NCGC00029283.

Experimental Protocols
The following protocols are based on the methodologies described in the primary literature for

the characterization of NCGC00029283.[2]
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High-Throughput Fluorometric Helicase Assay
This assay was used for the initial screening and identification of WRN helicase inhibitors.

Experimental Workflow:
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Figure 2: High-throughput screening workflow for identifying WRN helicase inhibitors.
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Materials:

Enzyme: GST-WRN500-946 helicase fragment

Substrate: Forked DNA duplex with 3' TAMRA and 5' Black Hole Quencher 2 (BHQ2)

moieties (FORKF)

Reaction Buffer: 25 mM Tris-HCl (pH 8.0), 5 mM NaCl, 2 mM MgCl2, 1 mM DTT, 0.01%

Tween-20, and 2.5 μg/ml calf thymus DNA

Compound: NCGC00029283 dissolved in DMSO

Plates: 1536-well black assay plates

Protocol:

Dispense 3 μL of GST-WRN500-946 (final concentration 20 nM) or reaction buffer into the

wells of a 1536-well plate.

Add 23 nL of serially diluted NCGC00029283 (final concentrations ranging from 0.003 to 114

μM) or DMSO control to the appropriate wells.

Incubate the plate at room temperature for 15 minutes.

Initiate the reaction by adding 1 μL of FORKF substrate (final concentration 100 nM) and 5

μL of ATP (final concentration 2 mM).

Incubate the reaction at 37°C for 15 minutes.

Measure the fluorescence intensity using a plate reader.

Calculate the percent inhibition relative to the DMSO control and determine the IC50 value.

Radiometric Helicase Inhibitor Assay
This assay was used to confirm the inhibitory activity of compounds identified in the primary

screen.

Materials:
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Enzyme: Full-length WRN, BLM, or FANCJ helicase

Substrate: Radiolabeled forked DNA substrate (FORKR)

Reaction Buffer: As described in 4.1

Compound: NCGC00029283 dissolved in DMSO

Stop Dye: 2X STOP dye containing EDTA, glycerol, bromophenol blue, and xylene cyanol

Protocol:

In a microcentrifuge tube, combine 15 μL of reaction buffer and 1 μL of NCGC00029283
(final concentrations ranging from 0.5 to 100 μM) or DMSO.

Add 1 μL of the respective helicase (full-length WRN, RECQ1, FANCJ, or BLM) and incubate

at room temperature for 15 minutes.

Initiate the reaction by adding 3 μL of a mix containing FORKR substrate (final concentration

0.5 nM) and ATP (final concentration 2 mM).

Incubate the reaction at 37°C for 15 minutes.

Stop the reaction by adding 20 μL of 2X STOP dye.

Resolve the reaction products on a native polyacrylamide gel.

Visualize the radiolabeled DNA bands and quantify the amount of unwound substrate to

determine the percent inhibition.

Cell Proliferation Assay
This assay assesses the effect of NCGC00029283 on the proliferation of cancer cell lines.

Materials:

Cell Line: U2-OS cells

Culture Medium: DMEM with 10% FBS and Pen/Strep antibiotic
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Compound: NCGC00029283 dissolved in DMSO

Reagent: WST-1 cell proliferation reagent

Plates: 96-well plates

Protocol:

Prepare a stock solution of NCGC00029283 in DMSO at a concentration 100-fold higher

than the final desired concentrations.

Harvest and resuspend U2-OS cells to a concentration of 35,000 cells/mL in culture medium.

For each condition, add 15 μL of the diluted NCGC00029283 or DMSO to 1.5 mL of the cell

suspension.

Plate 100 μL of each cell condition in triplicate in four 96-well plates (for days 0, 1, 2, and 3).

On day 0, add 10 μL of WST-1 reagent to one plate and measure the absorbance at 450 nm

after 2 hours.

On days 1, 2, and 3, add 10 μL of WST-1 reagent to the respective plates and measure the

absorbance at 450 nm after 2 hours.

Normalize the cell proliferation to the DMSO-treated cells after subtracting the background

absorbance.

Conclusion
NCGC00029283 is a valuable tool compound for studying the biological functions of the WRN

helicase. Its characterization through robust biochemical and cell-based assays provides a

solid foundation for further investigation into its therapeutic potential. The detailed protocols

and data presented in this guide are intended to facilitate these future research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.medchemexpress.com/ncgc00029283.html?locale=ko-KR
https://pmc.ncbi.nlm.nih.gov/articles/PMC6326523/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6326523/
https://www.ncbi.nlm.nih.gov/gene/7486
https://www.medchemexpress.com/ncgc00029283.html
https://www.medkoo.com/products/34316
https://www.medchemexpress.com/ncgc00029283.html?locale=es-ES
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0210525
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0210525
https://pubmed.ncbi.nlm.nih.gov/30625228/
https://pubmed.ncbi.nlm.nih.gov/30625228/
https://en.wikipedia.org/wiki/Werner_syndrome_helicase
https://www.targetmol.com/search?keyword=ncgc00029283
https://medlineplus.gov/genetics/gene/wrn/
https://academic.oup.com/carcin/article/24/5/791/2390509
https://www.benchchem.com/product/b10828416#structure-and-properties-of-ncgc00029283
https://www.benchchem.com/product/b10828416#structure-and-properties-of-ncgc00029283
https://www.benchchem.com/product/b10828416#structure-and-properties-of-ncgc00029283
https://www.benchchem.com/product/b10828416#structure-and-properties-of-ncgc00029283
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10828416?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

